molecular formula C14H25N3O2 B8460603 7,9-Diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 61709-61-3

7,9-Diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No. B8460603
CAS RN: 61709-61-3
M. Wt: 267.37 g/mol
InChI Key: IXSTZVIVRVBSGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7,9-Diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C14H25N3O2 and its molecular weight is 267.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7,9-Diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7,9-Diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61709-61-3

Molecular Formula

C14H25N3O2

Molecular Weight

267.37 g/mol

IUPAC Name

7,9-diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

InChI

InChI=1S/C14H25N3O2/c1-6-12(4)8-14(10(18)15-11(19)16-14)9(3)13(5,7-2)17-12/h9,17H,6-8H2,1-5H3,(H2,15,16,18,19)

InChI Key

IXSTZVIVRVBSGV-UHFFFAOYSA-N

Canonical SMILES

CCC1(CC2(C(C(N1)(C)CC)C)C(=O)NC(=O)N2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 115 g of 2,6-diethyl-2,3,6-trimethyl-4-piperidone in 600 ml of 50% ethanol were added 168 g of ammonium carbonate and 57.8 g of potassium cyanide; the mixture was then heated at 60° - 70° C for 8 hours. The resulting mixture was then filtered and washed with water and cold methanol, after which the solvent was evaporated off, giving 78.0 g of Compound 1, mp 263° - 267° C (decomposition).
Quantity
115 g
Type
reactant
Reaction Step One
Quantity
168 g
Type
reactant
Reaction Step One
Quantity
57.8 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
reactant
Reaction Step One

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